Cas no 2680665-41-0 (benzyl N-(4-acetyl-3,5-dimethylphenyl)carbamate)

• Product Name: benzyl N-(4-acetyl-3,5-dimethylphenyl)carbamate
• CAS No: 2680665-41-0
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 5633209
• PubChem ID: 165931578
• Update Time: 2025-06-08

benzyl N-(4-acetyl-3,5-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289688
• 2680665-41-0
• benzyl N-(4-acetyl-3,5-dimethylphenyl)carbamate

• Inchi： 1S/C18H19NO3/c1-12-9-16(10-13(2)17(12)14(3)20)19-18(21)22-11-15-7-5-4-6-8-15/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key： PGTSQRVAEDNQQR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C(C(C)=O)=C(C)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(4-acetyl-3,5-dimethylphenyl)carbamate

Recent Advances in the Study of Benzyl N-(4-acetyl-3,5-dimethylphenyl)carbamate (CAS: 2680665-41-0)

Benzyl N-(4-acetyl-3,5-dimethylphenyl)carbamate (CAS: 2680665-41-0) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its carbamate functional group and acetyl-substituted aromatic ring, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development.

The synthesis of benzyl N-(4-acetyl-3,5-dimethylphenyl)carbamate typically involves the reaction of 4-acetyl-3,5-dimethylaniline with benzyl chloroformate in the presence of a base. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research. Structural elucidation through techniques such as NMR spectroscopy and X-ray crystallography has confirmed the stability and conformational properties of the molecule, which are critical for its interaction with biological targets.

In terms of biological activity, benzyl N-(4-acetyl-3,5-dimethylphenyl)carbamate has been investigated for its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its ability to modulate key signaling molecules, suggesting its utility as a lead compound for the development of novel therapeutics. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, are currently under evaluation to assess its suitability for in vivo applications.

Recent research has also explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding affinity and selectivity for target proteins. These findings are instrumental in guiding the design of derivatives with enhanced efficacy and reduced off-target effects. Furthermore, collaborative efforts between academic and industrial researchers are underway to optimize the compound's pharmacological profile and advance it through preclinical development.

In conclusion, benzyl N-(4-acetyl-3,5-dimethylphenyl)carbamate (CAS: 2680665-41-0) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and developing new therapeutic agents. Ongoing research is expected to uncover additional applications and refine its potential as a drug candidate, contributing to the advancement of chemical biology and pharmaceutical sciences.